Cas no 821-60-3 (2,4-Hexadienedinitrile)

2,4-Hexadienedinitrile structure
2,4-Hexadienedinitrile structure
Product Name:2,4-Hexadienedinitrile
CAS No:821-60-3
MF:C6H4N2
MW:104.109360694885
CID:732379
PubChem ID:5367033
Update Time:2025-04-19

2,4-Hexadienedinitrile Chemical and Physical Properties

Names and Identifiers

    • 2,4-Hexadienedinitrile
    • CIS,CIS-MUCONONITRILE
    • cis,cis-1,4-Dicyano-1,3-butadiene
    • 821-60-3
    • 2,4-Hexadienedinitrile, (2Z,4Z)-
    • cis,cis-Mucononitrile, 98%
    • (2Z,4Z)-2,4-Hexadienedinitrile #
    • 1557-59-1
    • 2,4-Hexadienedinitrile, (Z,Z)-
    • J-009223
    • (2Z,4Z)-2,4-Hexadienedinitrile
    • UNII-U6GQ3TN24V
    • (Z,Z)-2,4-Hexadienedinitrile
    • (2Z,4Z)-hexa-2,4-dienedinitrile
    • A840261
    • U6GQ3TN24V
    • QLQYLCRMTTXKHS-CCAGOZQPSA-N
    • Inchi: 1S/C6H4N2/c7-5-3-1-2-4-6-8/h1-4H/b3-1-,4-2-
    • InChI Key: QLQYLCRMTTXKHS-CCAGOZQPSA-N
    • SMILES: N#C/C=C\C=C/C#N

Computed Properties

  • Exact Mass: 104.037448136g/mol
  • Monoisotopic Mass: 104.037448136g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 47.6Ų
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